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Compound of Interest

Compound Name:
3,5-Dimethylmorpholine

hydrochloride

Cat. No.: B1315185 Get Quote

CAS Number: 256518-81-7

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides an in-depth overview of 3,5-Dimethylmorpholine
hydrochloride, a heterocyclic compound of interest in pharmaceutical research and

development. This document consolidates available data on its chemical and physical

properties, synthesis, safety, and biological relevance, with a focus on its potential applications

in oncology.

Chemical and Physical Properties
3,5-Dimethylmorpholine hydrochloride is the hydrochloride salt of 3,5-Dimethylmorpholine.

The addition of hydrochloric acid increases the compound's polarity and water solubility, which

can be advantageous for pharmaceutical formulations. While specific experimental data for the

hydrochloride salt is limited in publicly available literature, the properties of the parent

compound, 3,5-Dimethylmorpholine, provide a foundational understanding.

Table 1: Physicochemical Properties of 3,5-Dimethylmorpholine and its Hydrochloride Salt
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Property
3,5-
Dimethylmorpholin
e

3,5-
Dimethylmorpholin
e Hydrochloride

Source

CAS Number 123-57-9 256518-81-7 [1]

Molecular Formula C₆H₁₃NO C₆H₁₄ClNO [1]

Molecular Weight 115.17 g/mol 151.63 g/mol [1]

Appearance Liquid Solid (predicted) [1]

Solubility Soluble in water
Predicted to be

soluble in water

Flash Point 50 °C (122 °F) Not available [1]

Note: Some data for the hydrochloride salt are predicted based on the properties of the free

base and general principles of salt formation.

Synthesis and Manufacturing
A detailed, publicly available experimental protocol for the direct synthesis of 3,5-
Dimethylmorpholine hydrochloride is not readily found in the scientific literature. However, a

general approach can be inferred from the synthesis of similar substituted morpholines.

A plausible synthetic route would involve the cyclization of an appropriate precursor followed by

salt formation. For instance, the synthesis of the related compound, cis-2,6-

dimethylmorpholine, is achieved through the cyclization of diisopropanolamine in the presence

of sulfuric acid. A similar strategy could likely be adapted for 3,5-dimethylmorpholine, followed

by treatment with hydrochloric acid to yield the hydrochloride salt.

General Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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